Cas no 1787917-12-7 (3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine
• CAS No: 1787917-12-7
• MF: C₁₇H₁₈ClNO₄S₂
• MW: 399.912121295929
• CID: 5366518
• Update Time: 2025-07-16

3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(3-chloro-2-methylphenyl)sulfonyl]-3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine

• Inchi： 1S/C17H18ClNO4S2/c1-13-16(18)8-5-9-17(13)25(22,23)19-11-10-15(12-19)24(20,21)14-6-3-2-4-7-14/h2-9,15H,10-12H2,1H3
• InChI Key： KAMLLTHSSKFMPL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(Cl)=C2C)(=O)=O)CCC(S(C2=CC=CC=C2)(=O)=O)C1

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 607.8±65.0 °C(Predicted)
• pka: -7.76±0.40(Predicted)

Additional information on 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine

Introduction to 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine (CAS No. 1787917-12-7) and Its Emerging Applications in Chemical Biology

3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine, identified by the CAS number 1787917-12-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are well-documented for their role in various pharmacological applications. The presence of multiple sulfonyl groups and a chloro-substituted aromatic ring in its molecular structure endows it with distinct chemical properties that make it a promising candidate for further exploration in drug discovery and molecular research.

The benzenesulfonyl and 3-chloro-2-methylbenzenesulfonyl substituents in the compound contribute to its high reactivity and versatility, enabling diverse chemical modifications that can be tailored for specific biological targets. Such structural motifs are frequently employed in the design of bioactive molecules, as they can enhance binding affinity and selectivity towards biological receptors. The pyrrolidine core, a six-membered heterocyclic ring containing nitrogen, is particularly noteworthy for its prevalence in natural products and pharmaceuticals, often contributing to the compound's pharmacokinetic profile.

In recent years, the field of chemical biology has seen a surge in interest towards small molecules that can modulate protein-protein interactions, kinases, and other critical cellular pathways. 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine has been investigated for its potential as an inhibitor or modulator in several key biological processes. For instance, its sulfonyl groups are known to interact with hydroxyl or amine moieties in protein targets, which has led researchers to explore its efficacy in inhibiting enzymes such as kinases or phosphodiesterases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain cancer-related pathways, making it an attractive scaffold for further development.

The 3-chloro-2-methylbenzenesulfonyl moiety is particularly interesting from a chemical biology perspective, as chloro-substituted aromatic rings are commonly found in active pharmaceutical ingredients (APIs) due to their ability to improve metabolic stability and binding interactions. The combination of these features in 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine suggests that it may possess a dual-mode of action, targeting multiple pathways simultaneously—a strategy that has shown promise in treating complex diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine, allowing researchers to predict its binding affinity and potential side effects with greater accuracy. These computational models have been integrated with experimental data to validate hypotheses about the compound's mechanism of action. For example, molecular docking studies have indicated that this molecule may bind to specific pockets on target proteins, thereby modulating their activity. Such insights are crucial for optimizing the compound's structure for improved efficacy and reduced toxicity.

The synthesis of 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine presents both challenges and opportunities for synthetic chemists. The multiple functional groups require careful handling to ensure regioselectivity and yield optimization. However, modern synthetic methodologies have made significant strides in addressing these challenges, enabling the efficient production of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining high purity standards.

In addition to its pharmacological potential, 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine has been explored for its role as an intermediate in the synthesis of more complex bioactive molecules. Its versatile structure allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability makes it a valuable building block in medicinal chemistry efforts aimed at discovering novel therapeutics.

The growing body of research on 3-(benzenesulfonyl)-1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidine underscores its significance as a compound with broad applications in chemical biology and drug discovery. As our understanding of biological pathways continues to expand, molecules like this one will play an increasingly critical role in developing targeted therapies for various diseases. Future studies are likely to focus on elucidating its detailed mechanism of action, optimizing its pharmacological profile, and exploring new synthetic routes for scalable production.